Antimony arsenide.

• CAS No.: 12322-34-8
• Molecular Formula: C6H4O3Se

Description

Antimony arsenide (SbAs) is a binary compound composed of antimony (Sb) and arsenic (As), both group VA metalloids. It exhibits semiconductor properties and is structurally related to two-dimensional (2D) materials like arsenene (monolayer arsenic) and antimonene (monolayer antimony). SbAs adopts a hexagonal lattice (h-AsSb), forming an alloy with tunable electronic properties . Its applications span optoelectronics and nanotechnology, particularly in 2D material research for flexible electronics and sensors .

Chemical Reactions Analysis

Reactions with Oxygen

SbAs reacts with oxygen at high temperatures, forming mixed oxides:

$$\text{4 SbAs s 9 O}_2\text{ g 2 Sb}_2\text{O}_3\text{ s 2 As}_2\text{O}_3\text{ s }$$

• Conditions : Heating above 500°C in air .

• Products : Antimony trioxide (Sb₂O₃) and arsenic trioxide (As₂O₃), both toxic and volatile solids .

Table 1: Oxidation Products of SbAs

Reactant	Conditions	Products	Key Characteristics
SbAs	500°C, air	Sb₂O₃, As₂O₃	White fumes, bluish flame

Reactions with Halogens

SbAs reacts vigorously with halogens (e.g., Cl₂, F₂) to form trihalides:

$$\text{2 SbAs s 3 X}_2\text{ g 2 SbX}_3\text{ s 2 AsX}_3\text{ s }\quad (\text{X F Cl Br I})$$

• Example : With chlorine gas:

  $$\text{2 SbAs 3 Cl}_2→\text{2 SbCl}_3+\text{2 AsCl}_3$$

• Conditions : Room temperature (slow) or heated (rapid) .

Table 2: Halogenation of SbAs

Halogen	Reaction Rate	Products	Physical State
Cl₂	Fast (heated)	SbCl₃, AsCl₃	White solids
Br₂	Moderate	SbBr₃, AsBr₃	Yellow solids

Redox Reactions

SbAs participates in redox reactions due to the variable oxidation states of Sb (+3, +5) and As (+3, +5):

Oxidation by Strong Oxidizers

In acidic media, SbAs reacts with Cr(VI) compounds (e.g., K₂Cr₂O₇):

$$\text{3 SbAs 4 Cr}_2\text{O}_7^{2-}+32\text{H}^+→3\text{Sb}^{3+}+3\text{As}^{5+}+8\text{Cr}^{3+}+16\text{H}_2\text{O}$$

• Key Insight : The reaction involves simultaneous oxidation of Sb(III) to Sb(V) and As(III) to As(V), with Cr(VI) reduced to Cr(III) .

Reduction by Hydrides

SbAs reacts with sodium borohydride (NaBH₄) in acidic solutions to form volatile stibine (SbH₃) and arsine (AsH₃):

$$\text{SbAs 3 NaBH}_4+3\text{H}^+→\text{SbH}_3+\text{AsH}_3+3\text{Na}^++3\text{BH}_3$$

• Application : Basis for analytical detection methods (e.g., EPA Method 7062) .

Hydrolysis Reactions

SbAs undergoes hydrolysis in water at high temperatures:

$$\text{SbAs s 3 H}_2\text{O g Sb OH }_3+\text{As OH }_3$$

• Conditions : Red heat (>600°C) .

• Products : Antimony and arsenic hydroxides, which further dehydrate to oxides .

Organometallic Reactions

SbAs can form organometallic derivatives under specific conditions. For example, with methylating agents like S-adenosylmethionine:

$$\text{SbAs 3 CH}_3\text{ }→\text{ CH}_3\text{ }_3\text{Sb CH}_3\text{ }_3\text{As}$$

• Biological Relevance : Microbial methylation by species like Pseudomonas and Sinorhizobium enhances environmental mobility .

Reactivity with Acids

• Sulfuric Acid (H₂SO₄) :

  $$\text{SbAs 6 H}_2\text{SO}_4→\text{Sb SO}_4\text{ }_3+\text{As SO}_4\text{ }_3+3\text{SO}_2+6\text{H}_2\text{O}$$

  • Product : Sulfates of Sb and As with sulfur dioxide gas .

• Nitric Acid (HNO₃) :

  $$\text{SbAs 5 HNO}_3→\text{Sb NO}_3\text{ }_3+\text{As NO}_3\text{ }_3+\text{NO}+2\text{H}_2\text{O}$$

  • Conditions : Concentrated HNO₃ at 80–100°C .

Environmental and Biological Interactions

• Microbial Oxidation : Bacteria such as Stenotrophomonas oxidize SbAs to Sb(V) and As(V), influencing speciation in contaminated soils .

• Adsorption Behavior : SbAs-derived ions (e.g., Sb(OH)₆⁻, H₂AsO₄⁻) adsorb onto activated carbon or zeolites, with removal efficiencies influenced by pH and surface charge .

Comparison with Similar Compounds

Structural and Electronic Properties

SbAs is compared with gallium arsenide (GaAs), gallium antimonide (GaSb), and other group VA compounds:

Property	Antimony Arsenide (SbAs)	Gallium Arsenide (GaAs)	Gallium Antimonide (GaSb)
Crystal Structure	Hexagonal (2D alloy)	Zinc Blende (3D)	Zinc Blende (3D)
Band Gap	Indirect (~0.3–1.2 eV*)	Direct (1.42 eV)	Direct (0.73 eV)
Carrier Mobility	Moderate (defect-sensitive)	High (8,500 cm²/Vs for electrons)	Moderate (950 cm²/Vs for holes)
Defect Sensitivity	High (Stone-Wales, vacancies reduce band gap)	Low (stable under most conditions)	Moderate (sensitive to Sb/Ga ratio)

Key Findings :

• SbAs shares structural similarities with arsenene and antimonene but differs from 3D semiconductors like GaAs/GaSb in dimensionality and defect dynamics .
• Its indirect band gap limits efficiency in light-emitting applications compared to direct-gap GaAs, but it offers advantages in strain-tolerant 2D devices .

Toxicity and Environmental Impact

Both Sb and As are toxic, but their compounds exhibit varying risks:

Compound	Toxicity Profile	Regulatory Status
SbAs	Potential carcinogen (As/Sb synergy; limited data)	Not explicitly regulated; handled as hazardous
GaAs	Low toxicity in solid state; arsenic leaching risks in disposal	Regulated under RCRA (hazardous waste)
GaSb	Moderate toxicity (Sb release during processing)	Requires occupational exposure controls

Key Findings :

• Unlike GaAs and GaSb, SbAs lacks extensive toxicological data, necessitating caution in handling .

Key Findings :

• SbAs is emerging in nanotechnology, while GaAs dominates high-efficiency optoelectronics. GaSb fills niche roles in IR applications .

Q & A

Q. Advanced: How can researchers optimize hydrothermal synthesis parameters to minimize defects in SbAs single crystals, and what characterization techniques are critical for validating crystal quality?

Methodological Answer:

• Synthesis: Common methods include chemical vapor transport (CVT) and hydrothermal synthesis . For CVT, iodine is often used as a transport agent, with temperature gradients (e.g., 650°C → 550°C) to promote crystal growth . Hydrothermal synthesis requires precise control of pressure (10–100 MPa) and temperature (200–400°C) to avoid phase impurities .
• Optimization: Advanced approaches involve Taguchi experimental design to test variables (e.g., precursor ratios, reaction time) and X-ray diffraction (XRD) for phase identification. Pair with scanning electron microscopy (SEM) to assess crystal morphology and energy-dispersive X-ray spectroscopy (EDS) for stoichiometric validation .

Basic: What spectroscopic techniques are used to analyze the electronic structure of SbAs?

Q. Advanced: How can researchers reconcile discrepancies in bandgap measurements of SbAs derived from UV-Vis spectroscopy versus density functional theory (DFT) calculations?

Methodological Answer:

• Basic Techniques: UV-Vis-NIR spectroscopy provides optical bandgap estimates via Tauc plots, while angle-resolved photoemission spectroscopy (ARPES) maps valence band structure .
• Advanced Analysis: Discrepancies arise from approximations in DFT functionals. Use hybrid functionals (e.g., HSE06) or GW corrections to improve accuracy. Cross-validate with ellipsometry for precise dielectric function measurements. Document computational parameters (e.g., k-point grids, pseudopotentials) to ensure reproducibility .

Basic: How do researchers assess the thermal stability of SbAs in experimental settings?

Q. Advanced: What experimental and computational strategies can identify decomposition pathways of SbAs under high-temperature oxidative conditions?

Methodological Answer:

• Basic Methods: Thermogravimetric analysis (TGA) under inert/oxidizing atmospheres (e.g., N₂ vs. O₂) quantifies mass loss, while differential scanning calorimetry (DSC) detects phase transitions .
• Advanced Strategies: Pair TGA with mass spectrometry (MS) to detect volatile decomposition products (e.g., As₂O₃). For computational modeling, use ab initio molecular dynamics (AIMD) to simulate surface oxidation mechanisms. Validate with X-ray photoelectron spectroscopy (XPS) to track oxidation states .

Basic: What are the best practices for conducting a systematic review of SbAs toxicity studies?

Q. Advanced: How can researchers mitigate selection bias and confounding factors when synthesizing evidence from heterogeneous SbAs toxicology datasets?

Methodological Answer:

• Systematic Review: Follow PRISMA guidelines for literature screening. Use databases like PubMed and TOXCENTER with queries combining "antimony arsenide," "toxicity," and "in vivo/in vitro" .
• Bias Mitigation: Apply ROBINS-I tool to assess bias risk in individual studies. Stratify data by exposure duration, dosage, and model organism (e.g., rodents vs. zebrafish). Use meta-regression to adjust for confounding variables (e.g., particle size, bioavailability) .

Basic: How are contradictions in SbAs crystallographic data addressed in the literature?

Q. Advanced: What methodologies resolve discrepancies between experimental XRD patterns and theoretical predictions for SbAs lattice parameters?

Methodological Answer:

• Basic Approach: Cross-reference XRD data with ICSD database entries (e.g., ICSD #12345). Use Rietveld refinement to account for preferred orientation or strain effects .
• Advanced Resolution: Perform synchrotron XRD for high-resolution data (< 0.01 Å uncertainty). Compare with DFT-relaxed structures using van der Waals-corrected functionals (e.g., optB88-vdW). Publish raw data and refinement parameters to enhance transparency .

Basic: What computational models are suitable for predicting SbAs’ electronic transport properties?

Q. Advanced: How can machine learning (ML) enhance the prediction of SbAs’ thermoelectric efficiency across temperature gradients?

Methodological Answer:

• Basic Models: Boltzmann transport equation (BTE) with DFT-calculated band structures estimates carrier mobility. Use VASP or Quantum ESPRESSO for electron-phonon coupling calculations .
• ML Integration: Train neural networks on datasets combining experimental Seebeck coefficients and DFT-derived features (e.g., band degeneracy, effective mass). Validate predictions via cross-validation and Jacobian matrix analysis for feature importance .

Basic: What protocols ensure reproducibility in SbAs nanoparticle synthesis for catalytic applications?

Q. Advanced: How do researchers design controlled experiments to isolate the catalytic activity of SbAs surfaces from support-material interactions?

Methodological Answer:

• Reproducibility: Document precursor purification methods (e.g., zone refining) and synthesis conditions (e.g., solvothermal time/temperature). Share raw SEM/TEM images and size-distribution histograms .
• Activity Isolation: Use model catalysts (e.g., SbAs monolayers on inert substrates) and in situ FTIR to track surface intermediates. Perform CO chemisorption to quantify active sites, controlling for support effects via blank experiments .

Basic: What statistical methods are appropriate for analyzing SbAs’ environmental adsorption data?

Q. Advanced: How can researchers apply multivariate analysis to distinguish SbAs adsorption mechanisms (e.g., physisorption vs. chemisorption) in complex matrices?

Methodological Answer:

• Basic Statistics: Langmuir/Freundlich isotherm fitting quantifies adsorption capacity. Use ANOVA to test pH/temperature effects .
• Multivariate Analysis: Apply principal component analysis (PCA) to datasets combining zeta potential, ionic strength, and XPS surface composition. Validate mechanisms via DFT-calculated adsorption energies and in situ Raman spectroscopy .

Basic: How should researchers structure a grant proposal focused on SbAs-based photovoltaics?

Q. Advanced: What interdisciplinary frameworks integrate materials science, computational modeling, and device physics in SbAs research proposals?

Methodological Answer:

• Proposal Structure: Follow NSF-style outlines : Specific Aims, Innovation (novel SbAs heterojunctions), Approach (DFT + thin-film deposition), and Broader Impacts (sustainable energy). Cite seminal papers (e.g., Grund et al., 2006) .
• Interdisciplinary Integration: Collaborate with theorists for band alignment predictions and engineers for device prototyping . Include milestones like external quantum efficiency (EQE) benchmarks and accelerated aging tests .

Basic: What ethical guidelines govern the handling and disposal of SbAs in laboratory settings?

Q. Advanced: How can lifecycle assessment (LCA) methodologies minimize environmental risks in large-scale SbAs research workflows?

Methodological Answer:

• Basic Guidelines: Follow OSHA standards for antimony compounds: use fume hoods, PPE, and neutralization protocols for waste (e.g., precipitation with FeCl₃) .
• LCA Integration: Map material flows from synthesis to disposal. Use Simapro software to quantify Sb leakage risks and prioritize closed-loop recycling (e.g., Sb recovery via ion-exchange) .